N-cyclopropyl-3-fluorobenzene-1-sulfonamide
Overview
Description
N-cyclopropyl-3-fluorobenzene-1-sulfonamide (N-CFBS) is a sulfur-containing organic compound with a cyclopropyl ring and a fluorinated benzene ring attached to a sulfonamide group. It has been extensively studied for its potential applications in various areas of science, including synthetic chemistry, drug discovery, and biochemistry. N-CFBS has a wide range of properties that make it an attractive molecule for laboratory experiments.
Scientific Research Applications
N-cyclopropyl-3-fluorobenzene-1-sulfonamide has been extensively studied for its potential applications in various areas of science. It has been used as a model compound in the study of the mechanism of action of sulfonamide drugs, as a substrate in the study of enzyme kinetics, and as a building block in the synthesis of pharmaceuticals. In addition, N-cyclopropyl-3-fluorobenzene-1-sulfonamide has been used as a fluorescent probe in the study of protein-ligand interactions, as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of polymers.
Mechanism of Action
N-cyclopropyl-3-fluorobenzene-1-sulfonamide is a sulfonamide, which means it has a sulfonamide group attached to a cyclopropyl ring and a fluorinated benzene ring. The sulfonamide group is capable of binding to and inhibiting the enzyme dihydropteroate synthase (DHPS), which is involved in the synthesis of folate in bacteria. By binding to and inhibiting DHPS, N-cyclopropyl-3-fluorobenzene-1-sulfonamide can prevent bacteria from synthesizing folate, which is essential for their growth and survival.
Biochemical and Physiological Effects
N-cyclopropyl-3-fluorobenzene-1-sulfonamide has been studied for its potential effects on biochemical and physiological processes in humans. Studies have shown that N-cyclopropyl-3-fluorobenzene-1-sulfonamide can inhibit the growth of bacteria and fungi, and can also inhibit the activity of certain enzymes, such as DHPS. In addition, N-cyclopropyl-3-fluorobenzene-1-sulfonamide has been found to have anti-inflammatory, anti-angiogenic, and anti-tumor properties.
Advantages and Limitations for Lab Experiments
N-cyclopropyl-3-fluorobenzene-1-sulfonamide has several advantages and limitations when used in laboratory experiments. The advantages of using N-cyclopropyl-3-fluorobenzene-1-sulfonamide include its low cost, its availability in various forms, and its stability in aqueous solutions. The limitations of using N-cyclopropyl-3-fluorobenzene-1-sulfonamide include its low solubility in organic solvents, its low reactivity with some nucleophiles, and its toxicity.
Future Directions
N-cyclopropyl-3-fluorobenzene-1-sulfonamide has many potential future directions for further research. These include the development of new synthetic methods for the production of N-cyclopropyl-3-fluorobenzene-1-sulfonamide, the study of its mechanism of action, the investigation of its potential therapeutic effects, the development of new applications for N-cyclopropyl-3-fluorobenzene-1-sulfonamide, and the exploration of its potential uses in nanotechnology. In addition, further research could be conducted to explore the potential of N-cyclopropyl-3-fluorobenzene-1-sulfonamide as a fluorescent probe for the study of protein-ligand interactions, and as a catalyst for the synthesis of organic compounds.
Synthesis Methods
N-cyclopropyl-3-fluorobenzene-1-sulfonamide can be synthesized in a variety of ways, including the use of a Grignard reaction, a nucleophilic substitution reaction, and a reductive amination reaction. In the Grignard reaction, a Grignard reagent is reacted with a sulfonyl chloride to form an intermediate compound, which is then reacted with a nucleophilic agent to form the desired N-cyclopropyl-3-fluorobenzene-1-sulfonamide product. In the nucleophilic substitution reaction, a nucleophilic reagent is reacted with a sulfonyl chloride to form an intermediate compound, which is then reacted with a nucleophilic agent to form the desired N-cyclopropyl-3-fluorobenzene-1-sulfonamide product. In the reductive amination reaction, an aldehyde or ketone is reacted with a sulfonyl chloride to form an intermediate compound, which is then reacted with a nucleophilic agent to form the desired N-cyclopropyl-3-fluorobenzene-1-sulfonamide product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-cyclopropyl-3-fluorobenzene-1-sulfonamide can be achieved through a multi-step process involving the introduction of the cyclopropyl and sulfonamide groups onto the fluorobenzene ring.", "Starting Materials": [ "3-fluorobenzenesulfonyl chloride", "cyclopropylamine", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: The reaction begins with the addition of cyclopropylamine to a solution of 3-fluorobenzenesulfonyl chloride in diethyl ether. The reaction mixture is stirred at room temperature for several hours to allow for the formation of the N-cyclopropyl-3-fluorobenzenesulfonamide intermediate.", "Step 2: The intermediate is then isolated and purified by recrystallization from a suitable solvent.", "Step 3: The final step involves the conversion of the N-cyclopropyl-3-fluorobenzenesulfonamide intermediate to the desired N-cyclopropyl-3-fluorobenzene-1-sulfonamide product. This is achieved by treating the intermediate with a solution of sodium hydroxide in water, which results in the displacement of the sulfonamide group with a hydroxyl group. The resulting product is then isolated and purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
930978-56-6 |
Product Name |
N-cyclopropyl-3-fluorobenzene-1-sulfonamide |
Molecular Formula |
C9H10FNO2S |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
